Cas no 583-91-5 (2-Hydroxy-4-(methylthio)butyric acid)

• Product Name: 2-Hydroxy-4-(methylthio)butyric acid
• CAS No: 583-91-5
• Molecular Formula: C₅H₁₀O₃S
• Molecular Weight: 150.1961
• MDL: MFCD00070490
• CID: 370865
• PubChem ID: 11427

2-Hydroxy-4-(methylthio)butyric acid Properties

Names and Identifiers

• 2-Hydroxy-4-(methylthio)butyric acid
• 2-Hydroxy-4-(methylthio)butanoic acid
• 2-hydroxy-4-methylsulfanylbutanoic acid
• [14C]-DL-HMB
• 2-hydroxy-4-(methylthio)-butanoic acid
• 2-hydroxy-4-(methylthio)-butyric acid
• 4-methylmercapto-2-hydroxy-butyric acid
• 4-methylthio-2-hydroxybutyric acid
• Alimet
• Butanoic acid,2-hydroxy-4-(methylthio)
• Desmeninol
• Methionine hydroxy analog
• MHA acid
• MHA-FA
• alpha-Hydroxy-gamma-(methylthio)butyric acid
• gamma-(Methylmercapto)-alpha-hydroxybutyric acid
• gamma-(Methylthio)-alpha-hydroxybutyric acid
• 583-91-5
• A869459
• SR-01000944858-1
• DL-2-Hydroxy-4-(methylthio)butyric acid
• ONFOSYPQQXJWGS-UHFFFAOYSA-N
• AKOS009157403
• Butanoic acid, 2-hydroxy-4-(methylthio)-
• DL-2-Hydroxy-4-methylthiobuttersaeure
• 2-HYDROXY-4-METHYLTHIO-BUTANOIC ACID, (+/-)-
• CHEMBL2104213
• FT-0699945
• W-105391
• Z788000926
• (+-)-2-Hydroxy-4-(methylthio)butyric acid
• Desmeninol [INN]
• H11809
• EINECS 209-523-0
• DESMENINOL [WHO-DD]
• DTXSID50862236
• CHEBI:137228
• 2-Hydroxy-4-(methylthio)butyric acid, tech grade
• 2-Hydroxy-4-methylthiobutanoic acid
• (RS)-3-Hydroxy-4-(methylthio)buttersaeure
• Butyric acid, 2-hydroxy-4-(methylthio)-
• DESMENINOL [HSDB]
• UNII-Z94465H1Y7
• alpha-Hydroxy-gamma-methylmercaptobutyric acid
• dl-2-hydroxy-4-methylthio-butanoic acid
• SCHEMBL167046
• (+/-)-2-HYDROXY-4-(METHYLTHIO)BUTYRIC ACID
• 2-hydroxy-4-(methylthio)butanoate
• NS00014670
• EN300-103144
• Z94465H1Y7
• LMFA01050480
• 2-hydroxy-4-(methylsulfanyl)butanoic acid
• Q27295171
• 2-Hydroxy-4-(methylthio) butanoic acid
• 4857-44-7 (calcium[2:1] salt)
• HSDB 5700
• FT-0612550
• 4-methylsulfanyl-2-oxidanyl-butanoic acid
• SR-01000944858
• MFCD00070490
• 2-HYDROXY-4-(METHYLTHIO)BUTYRICACID
• alpha-Hydroxy-gamma-(methylmercapto)butyric acid
• (+/-)-2-Hydroxy-4-(methylthio)butanoic acid
• H0654
• 120-91-2
• DB-006142
• inverted exclamation markY85%(NT)

• MDL： MFCD00070490
• InChIKey： ONFOSYPQQXJWGS-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H10O3S/c1-9-3-2-4(6)5(7)8/h4,6H,2-3H2,1H3,(H,7,8)
• SMILES： CSCCC(C(=O)O)O

Computed Properties

• Exact Mass: 150.035065g/mol
• Surface Charge: 0
• XLogP3: 0.2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 150.035065g/mol
• Monoisotopic Mass: 150.035065g/mol
• Topological Polar Surface Area: 82.8Ų
• Heavy Atom Count: 9
• Complexity: 94.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Autoignition Temperature: 320 °F (USCG, 1999)
• LogP: 0.18500
• PSA: 82.83000
• Merck: 5976
• Refractive Index: 1.5151 (estimate)
• Boiling Point: 74°C
• Melting Point: 250°C
• Flash Point: 145.2 °C
• Solubility: Soluble (215 g/l) (25 º C),
• Color/Form: The appearance is dark brown mucus. It has a special smell of sulfide.
• Density: 1.277±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids